Cas no 165105-47-5 ((S)-4-[(3-Boc-guanidino)oxy]-2-(Boc-amino)butanoic Acid)

• Product Name: (S)-4-[(3-Boc-guanidino)oxy]-2-(Boc-amino)butanoic Acid
• CAS No: 165105-47-5
• MF: C₁₅H₂₈N₄O₇
• MW: 376.405424118042
• CID: 4612551
• Update Time: 2025-05-21

(S)-4-[(3-Boc-guanidino)oxy]-2-(Boc-amino)butanoic Acid Chemical and Physical Properties

Names and Identifiers

• (S)-4-[(3-Boc-guanidino)oxy]-2-(Boc-amino)butanoic Acid

• Inchi： 1S/C15H28N4O7/c1-14(2,3)25-12(22)17-9(10(20)21)7-8-24-19-11(16)18-13(23)26-15(4,5)6/h9H,7-8H2,1-6H3,(H,17,22)(H,20,21)(H3,16,18,19,23)/t9-/m0/s1
• InChI Key： CWEHBIDQSWOTRA-VIFPVBQESA-N
• SMILES： C(OC(C)(C)C)(=O)NC(=N)NOCC[C@@H](C(O)=O)NC(OC(C)(C)C)=O

Additional information on (S)-4-[(3-Boc-guanidino)oxy]-2-(Boc-amino)butanoic Acid

Latest Research Insights on (S)-4-[(3-Boc-guanidino)oxy]-2-(Boc-amino)butanoic Acid (CAS: 165105-47-5)

In recent years, (S)-4-[(3-Boc-guanidino)oxy]-2-(Boc-amino)butanoic Acid (CAS: 165105-47-5) has emerged as a critical intermediate in the synthesis of bioactive compounds, particularly in the development of peptidomimetics and protease inhibitors. This compound, characterized by its Boc-protected guanidino and amino functional groups, plays a pivotal role in medicinal chemistry due to its ability to enhance stability and bioavailability of therapeutic agents. The latest research has focused on optimizing its synthetic pathways, exploring its applications in drug discovery, and elucidating its mechanistic roles in biological systems.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's utility in the design of novel arginine mimetics. Researchers demonstrated that (S)-4-[(3-Boc-guanidino)oxy]-2-(Boc-amino)butanoic Acid serves as a versatile building block for constructing inhibitors targeting trypsin-like serine proteases, which are implicated in inflammatory and oncogenic pathways. The study reported a 40% improvement in inhibitory potency compared to traditional analogs, attributed to the optimized steric and electronic properties conferred by the Boc-protected groups.

Further advancements in synthetic methodologies were detailed in a recent Organic Letters publication, where a scalable, enantioselective route to 165105-47-5 was achieved via asymmetric hydrogenation. This breakthrough addresses previous challenges in yield (now exceeding 85%) and purity (>99% ee), facilitating its industrial-scale production. The protocol's green chemistry features, such as solvent recycling and reduced catalyst loading, align with the pharmaceutical industry's sustainability goals.

In translational research, a multi-center collaboration reported in ACS Chemical Biology utilized this compound to develop first-in-class covalent inhibitors of SARS-CoV-2 main protease (M^pro). The Boc-protected guanidinooxy moiety was found to form critical hydrogen bonds with Glu166, while the butanoic acid backbone enabled irreversible modification of the catalytic Cys145. Preclinical data showed a 3-log reduction in viral titers, positioning these derivatives as promising candidates for further development.

Emerging applications in targeted drug delivery were unveiled at the 2024 American Chemical Society National Meeting. Researchers engineered (S)-4-[(3-Boc-guanidino)oxy]-2-(Boc-amino)butanoic Acid-conjugated nanoparticles that demonstrated pH-dependent release in tumor microenvironments. The Boc groups provided temporal control over payload release, with in vivo models showing a 60% increase in tumor accumulation compared to non-conjugated controls.

These collective findings underscore the growing importance of 165105-47-5 in cutting-edge therapeutic development. Future research directions likely include exploration of its derivatives in RNA-targeting small molecules and its incorporation into cyclic peptide scaffolds for improved metabolic stability. The compound's unique structural features continue to inspire innovative solutions to longstanding challenges in drug design and delivery.